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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of IR-797 chloride, a versatile heptamethine
cyanine dye, for its application in near-infrared (NIR) imaging. It covers the dye's fundamental
properties, key applications, and detailed experimental protocols tailored for researchers new
to the field.

Introduction to NIR Imaging and IR-797 Chloride

Near-infrared (NIR) fluorescence imaging is a powerful, non-invasive technique that utilizes
light in the 700-900 nm window. This spectral range offers significant advantages for in vivo
studies, including deeper tissue penetration and reduced autofluorescence from biological
tissues, leading to a higher signal-to-noise ratio.

IR-797 chloride is a methanol-soluble, chlorinated heptamethine cyanine dye that absorbs and
emits light within this NIR window.[1][2][3] Its robust photophysical properties and versatile
chemical structure make it a valuable tool for a range of preclinical research applications,
including high-resolution fluorescent imaging, development of targeted drug delivery systems,
and as a potential agent in photodynamic therapy (PDT).[1][4][5] Some studies also note that
IR-797 possesses cytotoxic and aggregation-induced-emission (AIE) properties.[6]
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Core Properties of IR-797 Chloride

The utility of IR-797 chloride in NIR imaging is dictated by its physicochemical and
photophysical characteristics.

ble 1: Physicochemical ies of IR-797 Chloride

Property Value Citations

2-[2-[2-Chloro-3-[2-(1,3-
dihydro-1,3,3-trimethyl-2H-
indol-2-ylidene)-ethylidene]-1-
Synonym [1]
cyclopenten-1-yl]-
ethenyl]-1,3,3-trimethyl-3H-

indolium chloride

CAS Number 110992-55-7 [11[7]
Molecular Formula Cs1H34ClI2N2 [1][7]
Molecular Weight 505.52 g/mol [1]
Appearance Solid

Melting Point 116.7 - 128.0 °C [1]
Purity (Dye Content) >70% [1]
Storage Temperature -20°C [8][9]

Table 2: Photophysical Properties of IR-797 Chloride

Note: Specific experimental values for Molar Extinction Coefficient and Quantum Yield for IR-
797 chloride are not extensively documented in publicly available literature. The values
provided reflect typical ranges for the broader class of heptamethine cyanine (Cy7) dyes.
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Value /| Range (in

Property Citations
Methanol)

Absorption Maximum (Amax) ~797 nm [10]

Emission Maximum (Aem) ~810 - 820 nm (Estimated) [1][3]

o o Typically >100,000 M~icm~1

Molar Extinction Coefficient (g) [1][10]
(Range: 27,000 - 270,000)

Fluorescence Quantum Yield
0.01-0.33 (1% - 33%) [1]

(P)

Stokes Shift ~15 - 25 nm (Estimated) [10]

Key Applications and Workflows

IR-797 chloride's properties enable its use in several advanced research applications. The

following diagrams illustrate common experimental workflows.

In Vivo NIR Imaging

IR-797 chloride serves as a contrast agent for visualizing biological structures and processes

in vivo. Its applications range from tracking labeled cells to monitoring the biodistribution of

nanoparticles.
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General Workflow for In Vivo NIR Imaging

Preparation

Formulate Imaging Agent Prepare Animal Model
(e.g., IR-797 Solution, (e.g., Tumor Xenogratft,
Nanoparticle Conjugate) Anesthesia, Shave Fur)

Execution

Administer Agent
(e.g., Intravenous,
Intraperitoneal)

Allow for
istribution

Acquire Images
(IVIS Spectrum, etc.)
Over Time Course

Analysis

Image Processing
(Background Subtraction)

:

Quantify Signal
(Region of Interest Analysis)

:

Ex Vivo Validation
(Organ Imaging, Histology)
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Workflow for Theranostic Nanoparticle Imaging

Formulation

Polymer Nanoparticle

IR-797 Chloride (e.g., PLGA)

Therapeutic Drug

g Encapsulation

Application &
Systemic Administration
(In Vivo Model)

:

NIR Imaging to Track
Biodistribution and
Tumor Accumulation

:

Therapeutic Effect
(Drug Release / PDT)

Monitoring

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Logic of Selective Cancer Cell Uptake

Normal Cell
(Low Transporter Expression)

|
:Low Uptake

IR-797 Chloride
(in circulation)

Cancer Cell

(High Transporter Expression)

\
\

Y Overexpresses
\

“Cell Membrane
N\

Transporter
e.q., OATP

Active
ransport

Internalized Dye

Leads to High NIR Signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging
and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]

3. Heptamethine dyes - Wikipedia [en.wikipedia.org]

4. rsc.org [rsc.org]

5. chemimpex.com [chemimpex.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15556525/docs?utm_src=pdf-body-img#a-technical-guide-to-ir-797-chloride-for-near-infrared-imaging
https://www.benchchem.com/product/b15556525?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acsptsci.3c00101
https://pmc.ncbi.nlm.nih.gov/articles/PMC10807376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10807376/
https://en.wikipedia.org/wiki/Heptamethine_dyes
https://www.rsc.org/suppdata/d1/tb/d1tb02280f/d1tb02280f1.pdf
https://www.chemimpex.com/products/41983
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 6. medchemexpress.com [medchemexpress.com]

e 7.scbt.com [scbt.com]

e 8. 1R-797 chloride - Immunomart [immunomart.com]
e 9. usbio.net [usbio.net]

e 10. IR-797 chloride | Benchchem [benchchem.com]

o To cite this document: BenchChem. [A Technical Guide to IR-797 Chloride for Near-Infrared
Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15556525/docs#a-technical-guide-to-ir-797-chloride-
for-near-infrared-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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